5-[2-(3-ethoxyphenyl)-4-quinolinyl]-4-methyl-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-[2-(3-ethoxyphenyl)quinolin-4-yl]-4-methyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C20H18N4OS/c1-3-25-14-8-6-7-13(11-14)18-12-16(19-22-23-20(26)24(19)2)15-9-4-5-10-17(15)21-18/h4-12H,3H2,1-2H3,(H,23,26)
• InChI Key: GINRGXHWGXJFNI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C2=NC3=CC=CC=C3C(=C2)C4=NNC(=S)N4C
• Molecular Formula: C20H18N4OS
• Molecular Weight: 362.4 g/mol

Description

5-[2-(3-ethoxyphenyl)-4-quinolinyl]-4-methyl-4H-1,2,4-triazole-3-thiol, also known as EQMT, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. EQMT is a heterocyclic compound that contains a triazole ring, a quinoline ring, and a thiol group.

Scientific Research Applications

5-[2-(3-ethoxyphenyl)-4-quinolinyl]-4-methyl-4H-1,2,4-triazole-3-thiol has been studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, this compound has been reported to exhibit anticancer, antimicrobial, and antifungal activities. In biochemistry, this compound has been studied for its ability to inhibit enzymes such as tyrosinase and carbonic anhydrase. In pharmacology, this compound has been investigated for its potential as a therapeutic agent for various diseases such as Alzheimer's disease, Parkinson's disease, and diabetes.

Mechanism of Action

The exact mechanism of action of 5-[2-(3-ethoxyphenyl)-4-quinolinyl]-4-methyl-4H-1,2,4-triazole-3-thiol is not fully understood. However, it is believed that this compound exerts its biological effects by interacting with various molecular targets such as enzymes, receptors, and ion channels. This compound has been reported to inhibit the activity of enzymes such as tyrosinase and carbonic anhydrase. It has also been shown to modulate the activity of receptors such as dopamine receptors and adenosine receptors. Additionally, this compound has been reported to affect ion channels such as potassium channels and calcium channels.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells and microbial cells. This compound has also been reported to inhibit the activity of enzymes such as tyrosinase and carbonic anhydrase. In vivo studies have shown that this compound can improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. Additionally, this compound has been reported to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

5-[2-(3-ethoxyphenyl)-4-quinolinyl]-4-methyl-4H-1,2,4-triazole-3-thiol has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high purity. This compound has been reported to exhibit a wide range of biological activities, making it a versatile compound for various types of experiments. However, this compound also has some limitations. It is relatively unstable and can degrade over time, which can affect its biological activity. This compound is also relatively insoluble in water, which can make it difficult to use in certain types of experiments.

Future Directions

There are several future directions for the study of 5-[2-(3-ethoxyphenyl)-4-quinolinyl]-4-methyl-4H-1,2,4-triazole-3-thiol. One potential direction is the development of this compound derivatives with improved biological activity and stability. Another direction is the investigation of the molecular targets of this compound and the elucidation of its mechanism of action. Additionally, this compound could be studied for its potential as a therapeutic agent for various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Finally, the development of new synthesis methods for this compound could lead to more efficient and cost-effective production of this compound.

Synthesis Methods

5-[2-(3-ethoxyphenyl)-4-quinolinyl]-4-methyl-4H-1,2,4-triazole-3-thiol can be synthesized by a multistep reaction starting from 2-amino-3-ethoxybenzoic acid. The first step involves the condensation of 2-amino-3-ethoxybenzoic acid with acetylacetone to form 2-(3-ethoxyphenyl)-4-methyl-1,2-dihydroquinoline-3-carboxylic acid. This intermediate is then reacted with sodium azide and triethylorthoformate to form 5-(2-azidoethyl)-2-(3-ethoxyphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol. Finally, the azide group is reduced to an amine group using hydrogen gas and palladium on carbon catalyst to obtain this compound.